2-Chloro-6-dimethylamino-isonicotinic acid tert-butyl ester

• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol
• IUPAC Name: tert-butyl 2-chloro-6-(dimethylamino)pyridine-4-carboxylate
• InChI: InChI=1S/C12H17ClN2O2/c1-12(2,3)17-11(16)8-6-9(13)14-10(7-8)15(4)5/h6-7H,1-5H3
• InChI Key: KBGMGQLXCDFJCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=NC(=C1)Cl)N(C)C

Description

2-Chloro-6-dimethylamino-isonicotinic acid tert-butyl ester is a useful research compound. Its molecular formula is C12H17ClN2O2 and its molecular weight is 256.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A red to brown solution of 2,6-dichloro-isonicotinic acid tert.-butyl ester (1.49 g, 6.0 mmol) in 2 M dimethylamine in THF (20 mL) is stirred at 65° C. for 2 h, then at 80° C. for 2 h and finally at 110° C. for 12 h in an autoclave. The mixture is concentrated to give crude 2-chloro-6-dimethylamino-isonicotinic acid tert-butyl ester (2.0 g) as a brown residue; LC-MS: tR=1.08 min; [M+H]+=257.32; 1H NMR (D6-DMSO): δ 1.54 (s, 9H), 3.06 (s, 6H), 6.85 (s, 1H), 6.92 (s, 1H).